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This guide provides an objective comparison of the geotechnical properties and applications of
pumice and scoria. The information presented is collated from various experimental studies to
aid in the selection and utilization of these lightweight volcanic aggregates in geotechnical
engineering.

Physical and Index Properties

Pumice and scoria are both vesicular volcanic rocks, but they differ significantly in their
formation, composition, and physical properties. Pumice is a light-colored, low-density rock
formed from felsic magmas, rich in silica and low in iron and magnesium.[1] In contrast, scoria
is a darker, denser rock formed from mafic magmas with a higher concentration of iron and
magnesium and lower silica content.[1] These differences in origin are reflected in their
physical and index properties, which are crucial for their application in geotechnical
engineering.

Table 1: Comparative Physical and Index Properties of Pumice and Scoria
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Property Pumice Scoria

Color Light (white, grey, tan)[2] Dark (reddish-brown, black)[2]
Bulk Density ( kg/m 3) 743.8[3][4] 907[3][4]

Specific Gravity < 1.0 (often floats)[1] > 1.0 (typically sinks)[1]
Porosity (%) 60.56[3][4] 51.66[3][4]

Water Absorption (%) 31.6[4][5] 30.17[3][4]

Hardness (Mohs Scale) ~6[6][7] 5-6[6][7]

. i ] Larger, interconnected
Vesicle Structure Smaller, isolated vesicles[1] ]
vesicles[1]

Geotechnical Properties and Performance

The unique characteristics of pumice and scoria make them suitable for a range of
geotechnical applications, including lightweight fill, soil stabilization, drainage layers, and as
aggregates in lightweight concrete. Their performance in these roles is dictated by their shear
strength, compressibility, permeability, and durability.

Shear Strength

Shear strength is a critical parameter for materials used in applications such as embankments
and retaining wall backfills. The angular shape and rough surface texture of both pumice and
scoria contribute to a high angle of internal friction.

Table 2: Comparative Shear Strength Parameters of Pumice and Scoria

Parameter Pumice Scoria

Dependency on grain size,
Angle of Internal Friction (") 41° - 48°[8] with noticeable influence on

internal friction angle.[9]

Cohesion (¢) Generally considered Generally considered
ohesion (c'
cohesionless (¢' = 0) cohesionless (c' = 0)
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Note: Direct comparative data from a single study is limited. The provided values are from
separate investigations and may not be directly comparable due to different testing conditions.

Compressibility

The compressibility of pumice and scoria is influenced by their high porosity and the
crushability of the individual particles. Pumice, being more porous, is generally more

compressible than scoria.

Table 3: Comparative Compressibility of Pumice and Scoria

Parameter Pumice Scoria

Higher than conventional

General Compressibility Lower than pumice
aggregates[8]

) . High, especially under ]
Particle Crushability ) Less crushable than pumice
moderate to high stress[10]

Permeability

The vesicular and porous nature of pumice and scoria results in high permeability, making them

excellent materials for drainage applications.

Table 4: Comparative Permeability of Pumice and Scoria

Parameter Pumice Scoria

Coefficient of Permeability (k)
0.0003 to 0.002[11] 0.001 to 0.002[11]

(cm/s)

Note: The permeability values are for crushed aggregates and vary with relative density.[11]

Durability

The durability of aggregates is their ability to resist weathering and abrasion. In geotechnical
applications, particularly in road construction, resistance to abrasion is a key consideration.
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Table 5: Comparative Durability of Pumice and Scoria

Parameter Pumice Scoria
Resistance to Weathering Good[12] Good
Impact and pressure Heat, impact, pressure, and

Abrasion Resistance ] )
resistant[6][7] wear resistant[6][7]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of
pumice and scoria.

Shear Strength: Triaxial Compression Test

The triaxial compression test is used to determine the shear strength parameters (angle of
internal friction and cohesion) of soils and aggregates.

e Governing Standard: ASTM D7181 - Standard Test Method for Consolidated Drained Triaxial
Compression Test for Soils.

o Methodology:

o A cylindrical specimen of the material (pumice or scoria) is prepared to a specific density
and moisture content.

o The specimen is enclosed in a watertight rubber membrane and placed in a triaxial cell.
o A confining pressure is applied to the specimen by pressurizing the fluid in the cell.

o The specimen is then subjected to an axial load, which is increased until the specimen
fails.

o During the test, the axial load, axial deformation, and pore water pressure (in undrained
tests) are measured.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://hellogravel.com/exploring-the-use-of-pumice-as-a-sub-base-for-asphalt-roads-projects/
https://rocks.comparenature.com/en/pumice-vs-scoria/comparison-127-27-0
https://rocks.comparenature.com/en/scoria-vs-pumice/comparison-27-127-0
https://rocks.comparenature.com/en/pumice-vs-scoria/comparison-127-27-0
https://rocks.comparenature.com/en/scoria-vs-pumice/comparison-27-127-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7760339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o The test is repeated for different confining pressures to establish the Mohr-Coulomb failure
envelope, from which the shear strength parameters are determined.[13]

Permeability: Constant Head Permeability Test

The constant head permeability test is used to determine the coefficient of permeability of
granular materials.

e Governing Standard: ASTM D2434 - Standard Test Method for Permeability of Granular Soils
(Constant Head).

o Methodology:

o A sample of pumice or scoria is placed in a permeameter and compacted to a desired
density.

o A constant head of water is applied to the sample, and the quantity of water flowing
through the sample in a given time is measured.

o The coefficient of permeability (k) is calculated using Darcy's law: k = (QL) / (Ath) where:

Q = quantity of flow

L = length of the specimen

A = cross-sectional area of the specimen

t = time of flow

h = hydraulic head difference

Durability: Los Angeles (LA) Abrasion Test

The Los Angeles (LA) abrasion test is a widely used method to assess the toughness and
abrasion resistance of aggregates.[14]

e Governing Standard: ASTM C131/C535 - Standard Test Method for Resistance to
Degradation of Small-Size/Large-Size Coarse Aggregate by Abrasion and Impact in the Los
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Angeles Machine.[15]

o Methodology:

o A specified mass of a graded aggregate sample (pumice or scoria) is placed in a rotating
steel drum.[15]

o A charge of steel spheres is added to the drum.[15]

o The drum is rotated for a specified number of revolutions (typically 500) at a speed of 30-
33 rpm.[15]

o The aggregate is subjected to abrasion and impact from the steel spheres and the lifting
and dropping action within the drum.[15]

o After the specified number of revolutions, the sample is removed and sieved to separate
the finer material.[16]

o The percentage loss in mass of the aggregate is calculated, which represents the LA
abrasion value.[16] A lower value indicates higher resistance to abrasion.

Visualizations

The following diagrams illustrate the logical relationships and experimental workflows
discussed in this guide.
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Caption: Experimental workflow for comparative geotechnical assessment.
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Key Geotechnical Implications
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Caption: Logical relationship of properties for pumice and scoria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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